Cas no 1804438-73-0 (4-(Difluoromethyl)-3-fluoropyridin-2-amine)
4-(Difluoromethyl)-3-fluoropyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(Difluoromethyl)-3-fluoropyridin-2-amine
- TQU0472
- AK373091
- 2-Amino-4-(difluoromethyl)-3-fluoropyridine
- AKOS027367621
- SB85786
- D83272
- BS-16138
- CS-0186885
- 1804438-73-0
-
- Inchi: 1S/C6H5F3N2/c7-4-3(5(8)9)1-2-11-6(4)10/h1-2,5H,(H2,10,11)
- InChI Key: NOLBGZAWHKZWEV-UHFFFAOYSA-N
- SMILES: FC1C(N)=NC=CC=1C(F)F
Computed Properties
- Exact Mass: 162.04048265g/mol
- Monoisotopic Mass: 162.04048265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 38.9
4-(Difluoromethyl)-3-fluoropyridin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FV633-250mg |
4-(Difluoromethyl)-3-fluoropyridin-2-amine |
1804438-73-0 | 97% | 250mg |
7767CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FV633-100mg |
4-(Difluoromethyl)-3-fluoropyridin-2-amine |
1804438-73-0 | 97% | 100mg |
4606CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FV633-25mg |
4-(Difluoromethyl)-3-fluoropyridin-2-amine |
1804438-73-0 | 97% | 25mg |
2302CNY | 2021-05-07 | |
| Alichem | A023029393-250mg |
2-Amino-4-(difluoromethyl)-3-fluoropyridine |
1804438-73-0 | 97% | 250mg |
$748.00 | 2022-04-02 | |
| Alichem | A023029393-500mg |
2-Amino-4-(difluoromethyl)-3-fluoropyridine |
1804438-73-0 | 97% | 500mg |
$1,058.40 | 2022-04-02 | |
| Alichem | A023029393-1g |
2-Amino-4-(difluoromethyl)-3-fluoropyridine |
1804438-73-0 | 97% | 1g |
$1,780.80 | 2022-04-02 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X18965-100mg |
4-(Difluoromethyl)-3-fluoropyridin-2-amine |
1804438-73-0 | 97% | 100mg |
¥512.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X18965-250mg |
4-(Difluoromethyl)-3-fluoropyridin-2-amine |
1804438-73-0 | 97% | 250mg |
¥1175.0 | 2024-07-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D902221-100mg |
4-(Difluoromethyl)-3-fluoropyridin-2-amine |
1804438-73-0 | 97% | 100mg |
3,790.80 | 2021-05-17 | |
| Chemenu | CM397809-250mg |
4-(Difluoromethyl)-3-fluoropyridin-2-amine |
1804438-73-0 | 95%+ | 250mg |
$337 | 2022-06-12 |
4-(Difluoromethyl)-3-fluoropyridin-2-amine Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 4-(Difluoromethyl)-3-fluoropyridin-2-amine
Professional Introduction to 4-(Difluoromethyl)-3-fluoropyridin-2-amine (CAS No. 1804438-73-0)
4-(Difluoromethyl)-3-fluoropyridin-2-amine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1804438-73-0, belongs to the class of fluorinated pyridines, which are widely recognized for their versatile applications in medicinal chemistry. The presence of both difluoromethyl and fluoropyridine moieties in its structure imparts unique electronic and steric properties, making it a valuable scaffold for the design of novel bioactive molecules.
The compound's structure consists of a pyridine ring substituted at the 2-position with an amine group and at the 3- and 4-positions with fluorine atoms and a difluoromethyl group, respectively. This specific arrangement enhances its potential as an intermediate in the synthesis of various pharmacologically relevant molecules. The fluorine atoms contribute to the compound's lipophilicity and metabolic stability, while the amine group provides a site for further functionalization, enabling the creation of more complex derivatives.
In recent years, there has been a growing interest in fluorinated heterocycles due to their enhanced binding affinity and selectivity towards biological targets. Studies have demonstrated that the introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, leading to improved drug efficacy and reduced side effects. The compound 4-(Difluoromethyl)-3-fluoropyridin-2-amine is no exception, and its unique structural features make it an attractive candidate for further exploration in drug discovery.
One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and dysregulation of their activity is associated with various diseases, including cancer. By leveraging the scaffold of 4-(Difluoromethyl)-3-fluoropyridin-2-amine, researchers have been able to design molecules that selectively inhibit specific kinases, thereby offering new therapeutic strategies. For instance, derivatives of this compound have shown promising activity against tyrosine kinases, which are overexpressed in many cancerous cells.
The incorporation of the difluoromethyl group into the pyridine core is particularly noteworthy, as this moiety has been shown to enhance binding interactions with biological targets. This is due to its ability to engage in multiple non-covalent interactions, including hydrogen bonding and π-stacking, which can significantly improve the affinity of a drug molecule for its target protein. Additionally, the electron-withdrawing nature of the difluoromethyl group can modulate the electronic properties of adjacent functional groups, allowing for fine-tuning of pharmacological activity.
Efforts are currently underway to optimize synthetic routes for 4-(Difluoromethyl)-3-fluoropyridin-2-amine to improve both yield and scalability. The synthesis typically involves multi-step reactions that require careful control over reaction conditions to ensure high purity and yield. Advances in catalytic methods have enabled more efficient production processes, making it feasible to produce larger quantities of this compound for research purposes.
The growing body of literature on fluorinated pyridines underscores their importance as building blocks in medicinal chemistry. Researchers are continually exploring new derivatives of compounds like 4-(Difluoromethyl)-3-fluoropyridin-2-amine to uncover novel therapeutic agents. These efforts are supported by computational methods that predict molecular interactions and optimize lead compounds before they enter into experimental validation.
In conclusion, 4-(Difluoromethyl)-3-fluoropyridin-2-amine (CAS No. 1804438-73-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. Its role as a versatile intermediate for synthesizing bioactive molecules continues to drive innovation in medicinal chemistry. As research progresses, it is likely that this compound will find even broader applications in the treatment of various diseases.
1804438-73-0 (4-(Difluoromethyl)-3-fluoropyridin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)